Cas no 22567-36-8 (2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-)

The compound (3S,6S)-2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]- is a chiral terpenoid derivative with potential applications in fragrance and flavor chemistry due to its structurally complex, oxygenated pyran ring and cyclohexenyl substituent. Its stereospecific configuration (3S,6S) and defined chiral centers contribute to its selectivity in synthetic pathways, making it valuable for asymmetric synthesis or as a precursor in fine chemical production. The presence of both cyclic ether and olefinic functionalities enhances its reactivity, allowing for further functionalization. This compound may also serve as an intermediate in the synthesis of bioactive molecules, given its rigid, polycyclic framework.
2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- structure
22567-36-8 structure
Product Name:2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
CAS No:22567-36-8
MF:C15H26O2
MW:238.365745067596
MDL:MFCD10567365
CID:261528
PubChem ID:329747109
Update Time:2025-11-05

2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
    • (3S,6S)-2,2,6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol
    • BISABOLOL OXIDE A
    • Bisabolol oxide A primary pharmaceutical reference standard
    • Bisabololoxid A
    • Bisabololoxide A
    • CS-0140163
    • (3S-(3.alpha.,6.alpha.(R*)))-Tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
    • (3S-(3alpha,6alpha(R*)))-Tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
    • (-)-.alpha.-Bisabolol oxide A
    • HY-N8117
    • FS-7249
    • 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-,(3S,6S)-
    • AKOS040760302
    • 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
    • E88846
    • .alpha.-Bisabolol oxide
    • BISABOLOL OXIDE A (CONSTITUENT OF CHAMOMILE)
    • .alpha.-Bisabolol oxide A
    • Bisaboloxide A
    • DTXSID20891412
    • WJHRAVIQWFQMKF-IPYPFGDCSA-N
    • 16AE65F94Y
    • 2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-tetrahydro-2H-pyran-3-ol
    • Bisabolol oxide I
    • (3S,6S)-2,2,6-Trimethyl-6-((S)-4-methylcyclohex-3-en-1-yl)tetrahydro-2H-pyran-3-ol
    • 22567-36-8
    • 2,2,6-Trimethyl-6-(4-methyl-3-cyclohexen-1-yl)tetrahydro-2H-pyran-3-ol-, (-)-
    • EINECS 245-086-2
    • CHEBI:80719
    • UNII-16AE65F94Y
    • BISABOLOL OXIDE A (CONSTITUENT OF CHAMOMILE) [DSC]
    • BSBO cpd
    • 2,2,6-Trimethyl-6-(4-methyl-3-cyclohexen-1-yl)tetrahydro-2H-pyran-3-ol
    • (-)-alpha-Bisabolol oxide A
    • 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-, (3S-(3alpha,6alpha(R*)))-
    • Q27149760
    • (3S, 6S)-2, 2, 6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol
    • Bisabolol oxide A, primary pharmaceutical reference standard
    • Bisabolol oxide A, analytical standard
    • 2H-PYRAN-3-OL, TETRAHYDRO-2,2,6-TRIMETHYL-6-((1S)-4-METHYL-3-CYCLOHEXEN-1-YL)-, (3S,6S)-
    • Bisbololoxide A
    • NS00094663
    • ?-Bisabolol oxide
    • alpha-Bisabolol oxide A
    • alpha-Bisabolol oxide
    • DA-61711
    • MDL: MFCD10567365
    • Inchi: 1S/C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h5,12-13,16H,6-10H2,1-4H3/t12-,13+,15+/m1/s1
    • InChI Key: WJHRAVIQWFQMKF-IPYPFGDCSA-N
    • SMILES: O1C(C)(C)[C@H](CC[C@@]1(C)[C@@H]1CC=C(C)CC1)O

Computed Properties

  • Exact Mass: 238.19300
  • Monoisotopic Mass: 238.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.982±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 327.7±42.0 ºC (760 Torr),
  • Flash Point: 125.9±22.1 ºC,
  • Refractive Index: 1.49
  • Solubility: Slightly soluble (1 g/l) (25 º C),
  • PSA: 29.46000
  • LogP: 3.44140

2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- Security Information

  • Symbol: GHS09
  • Hazard Statement: H411
  • Warning Statement: P273
  • Hazardous Material transportation number:UN3077 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 51/53
  • Safety Instruction: S61
  • Hazardous Material Identification: N
  • Storage Condition:−20°C
  • Risk Phrases:R51/53

2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1446-5 mg
Bisabolol oxide A
22567-36-8
5mg
¥2814.00 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
00630590-25MG
2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
22567-36-8
25mg
¥10163.36 2024-12-25
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL89168-10MG
2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
22567-36-8
10mg
¥3593.22 2024-12-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL89168-10MG
22567-36-8
10MG
¥3851.45 2023-01-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H45610-25mg
2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
22567-36-8 HPLC98%
25mg
¥4420.0 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-227408-10 mg
Bisabolol oxide A, (Out of Stock: Availability 7/14/23)
22567-36-8
10mg
¥1,279.00 2023-07-10
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
00630590-25MG
22567-36-8
25MG
¥9020.02 2023-01-16
SHENG KE LU SI SHENG WU JI SHU
sc-227408-10mg
Bisabolol oxide A,
22567-36-8
10mg
¥1279.00 2023-09-05
TargetMol Chemicals
TN1446-5mg
Bisabolol oxide A
22567-36-8 98%
5mg
¥ 2814 2023-09-15
TargetMol Chemicals
TN1446-5 mg
Bisabolol oxide A
22567-36-8 98%
5mg
¥ 2,814 2023-07-11

Additional information on 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-

Compound CAS No 22567-36-8: 2H-Pyran-3-ol, Tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-

Introduction: The compound CAS No 22567-36-8, also known as 2H-Pyran-3-ol, Tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- is a complex organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields such as pharmaceuticals, materials science, and fragrance industries. The following sections will delve into the structural properties, synthesis methods, applications, and recent research findings related to this compound.

Chemical Structure and Properties: The molecule features a tetrahydropyran ring system with hydroxyl and methyl substituents. The stereochemistry at positions 3 and 6 is crucial for its biological activity and chemical reactivity. Recent studies have highlighted the importance of the (3S,6S) configuration in determining the compound's stability and interaction with biological systems. The presence of a cyclohexene ring further enhances the molecule's versatility in different chemical environments.

Synthesis Methods: Several synthetic routes have been developed to synthesize this compound efficiently. One prominent method involves the use of asymmetric catalysis to achieve the desired stereochemistry at key positions. Recent advancements in catalytic asymmetric hydrogenation have significantly improved the yield and enantiomeric excess of the product. Additionally, researchers have explored green chemistry approaches to minimize environmental impact during synthesis.

Applications in Pharmaceuticals: This compound has shown promise as a lead molecule in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a valuable tool in medicinal chemistry. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Applications in Materials Science: Beyond pharmaceuticals, this compound has found applications in materials science due to its unique optical and electronic properties. It has been used as a building block for constructing advanced materials such as polymers and nanoparticles with tailored functionalities.

Applications in Fragrance Industry: The compound's pleasant odor profile has made it a popular ingredient in perfumery products. Its ability to retain fragrance over extended periods makes it ideal for use in cosmetics and personal care products.

Recent Research Findings: In recent years, researchers have focused on understanding the compound's interaction with biological systems at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into its binding modes with target proteins.

Safety and Environmental Impact: As with any chemical compound, understanding its safety profile is essential for its responsible use. Studies on its toxicity profile indicate that it poses minimal risk under normal handling conditions when proper safety protocols are followed.

Future Directions: Looking ahead, there is significant potential for further exploration of this compound's properties and applications across multiple disciplines. Ongoing research aims to uncover new synthetic pathways that enhance efficiency while reducing costs.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd